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Compound of Interest

Compound Name: C.1. Acid violet 80

Cat. No.: B1172404

An In-depth Technical Guide to C.lI. Acid Violet 80 and a Potential Alternative, C.I. Direct Violet
80

This technical guide provides available information on C.lI. Acid Violet 80 and a
comprehensive overview of C.l. Direct Violet 80, a potential alternative dye that may be of
interest to researchers, scientists, and drug development professionals. The guide includes key
chemical data, and a visualization of the synthesis process for C.I. Direct Violet 80.

Introduction to C.l. Acid Violet 80

There is limited readily available technical information for a dye specifically named C.I. Acid
Violet 80. While a CAS number has been identified, other detailed data such as a molecular
formula and experimental protocols are not prevalent in public databases.

C.l. Direct Violet 80: A Technically Characterized
Alternative

In contrast, C.I. Direct Violet 80 is a well-documented dye with available technical
specifications. Given the potential for nomenclature ambiguity, the following detailed
information on C.I. Direct Violet 80 is provided.

Quantitative Data

The following table summarizes the key quantitative data for C.I. Direct Violet 80.
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Property Value
C.l. Name Direct Violet 80
C.l. Number 25420

CAS Registry Number

6858-97-5[1]

Molecular Formula

Cs1H3sNsNasO17S2[1]

Molecular Weight

1190.98 g/mol [1]

Molecular Structure

Double azo class[1]

Synthesis of C.I. Direct Violet 80

The manufacturing process for C.1. Direct Violet 80 involves a multi-step synthesis.[1] The

process begins with the diazotization of 2-(2-Amino-5-nitrophenoxy)acetic acid, which is then

coupled with 4-Hydroxy-7-(4-methoxyphenylamino)naphthalene-2-sulfonic acid.[1] The

subsequent step involves the reduction of the nitro group, followed by a final reaction to yield

the end product.[1]

The following diagram illustrates the key stages in the synthesis of C.I. Direct Violet 80.

Step 1: Diazotization

: Reduction Step 4: Final Reaction
Gasification

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Direct Violet 80.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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